4-ethyl-5-methyl-2-{[3-(5-methyl-2-furyl)acryloyl]amino}-3-thiophenecarboxamide

• IUPAC Name: 4-ethyl-5-methyl-2-[[(E)-3-(5-methylfuran-2-yl)prop-2-enoyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C16H18N2O3S/c1-4-12-10(3)22-16(14(12)15(17)20)18-13(19)8-7-11-6-5-9(2)21-11/h5-8H,4H2,1-3H3,(H2,17,20)(H,18,19)/b8-7+
• InChI Key: KJILOWMBMBDNGS-BQYQJAHWSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)C=CC2=CC=C(O2)C)C
• Isomeric SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)/C=C/C2=CC=C(O2)C)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

4-ethyl-5-methyl-2-{[3-(5-methyl-2-furyl)acryloyl]amino}-3-thiophenecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as EMA401 and has been found to have important biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of EMA401 is not fully understood, but it is believed to act on a specific type of receptor in the nervous system known as the AT2 receptor. This receptor is involved in the regulation of pain and inflammation, and EMA401 has been shown to selectively activate this receptor, leading to a reduction in pain.
Biochemical and Physiological Effects:
EMA401 has been shown to have important biochemical and physiological effects. In addition to its pain-relieving properties, it has been found to have anti-inflammatory effects and may have potential applications in the treatment of conditions such as arthritis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of EMA401 for lab experiments is its high specificity for the AT2 receptor. This makes it a valuable tool for studying the role of this receptor in various physiological processes. However, one limitation is that EMA401 is a relatively new compound and further research is needed to fully understand its properties and potential applications.

Future Directions

There are many potential future directions for research on EMA401. One area of interest is in the development of new drugs based on the structure of EMA401 that may have even greater specificity and potency. Another area of research is in the study of the AT2 receptor and its role in various physiological processes. Finally, there is a need for further clinical trials to determine the safety and efficacy of EMA401 in the treatment of chronic pain and other conditions.

Synthesis Methods

The synthesis of EMA401 involves the reaction of 4-ethyl-5-methyl-2-amino-3-thiophenecarboxamide with 3-(5-methyl-2-furyl)acrylic acid. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure high yield and purity of the final product.

Scientific Research Applications

EMA401 has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the treatment of chronic pain. EMA401 has been shown to be effective in reducing pain in animal models and has been tested in clinical trials for the treatment of various types of chronic pain.